Cas no 1895145-45-5 (3-(3-Fluoro-2-hydroxyphenyl)-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-(3-Fluoro-2-hydroxyphenyl)-1,2-oxazole-5-carboxylic acid
• CAS No: 1895145-45-5
• MF: C₁₀H₆FNO₄
• MW: 223.157346248627
• CID: 5790799
• PubChem ID: 136993857
• Update Time: 2025-10-22

3-(3-Fluoro-2-hydroxyphenyl)-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1895145-45-5
• EN300-1800669
• 3-(3-fluoro-2-hydroxyphenyl)-1,2-oxazole-5-carboxylic acid
• 3-(3-Fluoro-2-hydroxyphenyl)-1,2-oxazole-5-carboxylic acid

• Inchi： 1S/C10H6FNO4/c11-6-3-1-2-5(9(6)13)7-4-8(10(14)15)16-12-7/h1-4,13H,(H,14,15)
• InChI Key： GGWJUWXBTWGBEP-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1O)C1C=C(C(=O)O)ON=1

Computed Properties

• Exact Mass: 223.02808583g/mol
• Monoisotopic Mass: 223.02808583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 83.6Ų

Additional information on 3-(3-Fluoro-2-hydroxyphenyl)-1,2-oxazole-5-carboxylic acid

3-(3-Fluoro-2-hydroxyphenyl)-1,2-oxazole-5-carboxylic Acid: A Comprehensive Overview

3-(3-Fluoro-2-hydroxyphenyl)-1,2-oxazole-5-carboxylic acid, identified by the CAS number 1895145-45-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of oxazole derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug development. The structure of this compound is characterized by a central oxazole ring, substituted with a fluoro group at the 3-position and a hydroxyl group at the 2-position on the phenyl ring, along with a carboxylic acid group at the 5-position of the oxazole ring.

The synthesis of 3-(3-fluoro-2-hydroxyphenyl)-1,2-oxazole-5-carboxylic acid typically involves multi-step organic reactions, often starting from readily available aromatic precursors. The formation of the oxazole ring is a critical step in its synthesis and can be achieved through various methods, including the Paal-Knorr synthesis or other cyclization techniques. The presence of electron-withdrawing groups like fluorine and hydroxyl on the aromatic ring enhances the reactivity of the molecule, making it suitable for further functionalization or biological testing.

Recent studies have highlighted the potential of this compound as a promising candidate in medicinal chemistry. Its unique structure endows it with antioxidant, anti-inflammatory, and anticancer properties. For instance, research has demonstrated that this compound exhibits significant radical scavenging activity, making it a potential candidate for combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In terms of pharmacokinetics, 3-(3-fluoro-2-hydroxyphenyl)-1,2-oxazole-5-carboxylic acid has shown moderate solubility in aqueous solutions, which is crucial for its bioavailability. However, further optimization of its physicochemical properties may be required to enhance its therapeutic efficacy and reduce potential side effects.

The application of computational chemistry tools has also provided valuable insights into the molecular interactions of this compound with various biological targets. Molecular docking studies have revealed that this compound can bind effectively to key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

In conclusion, 3-(3-fluoro-2-hydroxyphenyl)-1,2-oxazole-5-carboxylic acid (CAS No. 1895145-45-5) represents a versatile scaffold with promising therapeutic applications. Ongoing research continues to explore its potential in drug discovery and development, particularly in the areas of neuroprotection and anticancer therapy. As advancements in synthetic chemistry and computational modeling continue to evolve, this compound is expected to play an increasingly important role in addressing unmet medical needs.